![molecular formula C6H8N2O3 B3024173 methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate CAS No. 501006-40-2](/img/structure/B3024173.png)
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
Overview
Description
Methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate, also known as Methyl 2-oxo-pyrazole-3-acetate, is a chemical compound from the pyrazole family of compounds. It is a white solid that is insoluble in water, but soluble in organic solvents. It is used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is also used in the production of polymers and in the manufacture of dyes and pigments. Methyl 2-oxo-pyrazole-3-acetate has a wide range of applications in scientific research, including in the study of the biochemical and physiological effects of drugs, in the study of the mechanism of action of drugs, and in the development of new drugs.
Scientific Research Applications
Antimicrobial and Antioxidant Applications
Methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate has been involved in the synthesis of benzoxazinyl pyrazolone arylidenes, demonstrating potent antimicrobial and antioxidant properties (Sonia, Thachil, Parameswaran, & Kochupappy, 2013).
Electrochemical Studies
This compound has been used in the synthesis of Mannich bases bearing pyrazolone moiety for electrochemical studies, including polarography and cyclic voltammetry (Naik, Prasad, Narasimha, Rao, & Ravindranath, 2013).
Synthesis of Novel Compounds with Antimicrobial Activity
Research has focused on synthesizing novel aryl hydrazone pyrazoline-5-ones containing a thiazole moiety, where this compound plays a key role. These novel compounds exhibited significant antimicrobial activity (Reddy, Prasad, Spoorthy, & Ravindranath, 2013).
Building Block in Heterocyclic Chemistry
This compound has been used as a building block for constructing pyrazolo[4,3-c]pyridines, a significant structure in heterocyclic chemistry (Prezent, Ruban, Baranin, & Bubnov, 2016).
Development of Antibacterial Agents
This compound has been instrumental in the synthesis of Alkoxy isoindole-1,3-diones tetra-azabenzo(f)azulenes with notable antibacterial properties (Ahmed, Sharma, Nagda, Salvi, & Talesara, 2006).
Corrosion Inhibition Studies
In the field of materials science, this compound has been explored for corrosion inhibition of N80 steel in acidic environments, demonstrating effective corrosion protection (Ansari, Quraishi, Singh, Ramkumar, & Obote, 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various protein receptors . For instance, imidazole-containing compounds, which share a similar heterocyclic structure, have been reported to interact with a wide range of targets, including enzymes, receptors, and DNA .
Mode of Action
It’s known that similar compounds can form hydrogen bonds with amino acid residues in their target proteins . This interaction can lead to changes in the protein’s function, potentially altering cellular processes.
Biochemical Pathways
For example, imidazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Result of Action
Similar compounds have been found to exhibit a variety of biological activities, suggesting that they may influence cellular processes in multiple ways .
properties
IUPAC Name |
methyl 2-(5-oxo-1,4-dihydropyrazol-3-yl)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-11-6(10)3-4-2-5(9)8-7-4/h2-3H2,1H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZUTZMLMSKQUJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=NNC(=O)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70314242 | |
Record name | 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70314242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
501006-40-2 | |
Record name | 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70314242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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